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Compound of Interest

Compound Name: 1,1,1-Trinitropropane

Cat. No.: B15490958

Disclaimer: Detailed safety data for 1,1,1-Trinitropropane is not readily available in the public
domain. The following protocols are based on general safety principles for handling highly
energetic and nitro-containing organic compounds. Researchers must exercise extreme
caution and conduct a thorough risk assessment before handling this substance. It is highly
recommended to consult with a qualified safety professional.

Introduction

1,1,1-Trinitropropane is a highly nitrated organic compound with the chemical formula
C3H5N306.[1][2][3] Due to the presence of three nitro groups on a single carbon atom, it is
expected to be a highly energetic and potentially explosive material.[2] As such, its handling
and storage require stringent safety protocols to mitigate the risks of accidental detonation, fire,
and exposure. These application notes provide a general framework for the safe handling and
storage of 1,1,1-Trinitropropane in a research and development setting.

Physical and Chemical Properties

A summary of the available physical and chemical properties of 1,1,1-Trinitropropane is
presented in Table 1.
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Property Value Source
Molecular Formula C3H5N306 [1112][3]
Molecular Weight 179.09 g/mol [11[2][3]
Appearance Colorless, oily liquid with a 2]
pungent odor

Melting Point -57.7 °C [1][2][4]
Boiling Point 202.2 °C at 760 mmHg [1][2]
Density 1.538 g/cm3 [1112]
Flash Point 78.8°C [1]12]

Vapor Pressure

0.296 mmHg at 25°C

[1](2]

Hazard Identification and General Precautions

While a specific Safety Data Sheet (SDS) for 1,1,1-Trinitropropane is not available, it should

be treated as a highly hazardous substance with the following potential hazards:

o Explosive: The molecule is shock-sensitive and can detonate upon impact, friction, or

heating.

o Flammable: It is a flammable liquid and its vapors can form explosive mixtures with air.[5]

o Toxicity: Assumed to be highly toxic if swallowed, inhaled, or in contact with skin.[6] Nitro

compounds can cause serious eye damage.[6]

General precautions for handling similar nitro compounds include:
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Precaution

Description Source

Personal Protective Equipment
(PPE)

Wear appropriate PPE,
including flame-retardant lab
coats, chemical-resistant

[5]1[6]
gloves (e.g., butyl rubber), and
chemical splash goggles with a

face shield.

Engineering Controls

Work in a well-ventilated area,
preferably within a fume hood
with an explosion-proof sash.

Use explosion-proof electrical
equipment.[5][6][7]

Handling

Use only non-sparking tools.[5]
[7] Avoid friction, grinding, and
impact. Keep away from heat,
sparks, and open flames.[5][6]
[7] Ground and bond
containers when transferring
material.[5][6]

Storage

Store in a cool, dry, well-
ventilated, and locked area
away from incompatible
materials such as strong
oxidizing agents.[6][7] Protect
from direct sunlight.[7] Keep
containers tightly closed.[5][6]

[7]

Spill and Leak Procedures

In case of a spill, evacuate the
area immediately. Use non-
sparking tools and an inert
absorbent material for cleanup.
[5] Prevent entry into

waterways.
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Dispose of waste in

accordance with all local, state,
Waste Disposal and federal regulations for [5]

explosive and hazardous

materials.

Experimental Protocols

4.1. Receiving and Storage
» Upon receipt, immediately inspect the container for any signs of damage or leakage.

e Transport the container in a secondary, shatter-proof container to a designated, isolated, and
well-ventilated storage location.

e Store in a locked, explosion-proof cabinet or refrigerator.

e Maintain a detailed inventory of the material, including quantities and dates of receipt and
use.

4.2. Handling and Use

» Before handling, ensure all necessary safety equipment, including a blast shield, is in place.
e Work in a chemical fume hood with the sash at the lowest possible height.

¢ Use only non-sparking tools made of materials such as brass or bronze.[5][7]

o Dispense only the minimum amount of material required for the experiment.

e Avoid any actions that could generate static electricity. Ensure proper grounding of all
equipment.[5][6]

e Do not heat the material directly. If heating is necessary, use a remotely controlled heating
mantle or oil bath with extreme caution and behind a blast shield.
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o Upon completion of the experiment, decontaminate all equipment that came into contact with
the substance.

4.3. Spill and Emergency Procedures

 In the event of a small spill, and if it is safe to do so, contain the spill with an inert absorbent
material (e.g., vermiculite, sand).

e Using non-sparking tools, carefully collect the absorbed material into a designated waste
container.[5]

o For larger spills or any fire, evacuate the area immediately and activate the emergency
response system.

» Do not attempt to extinguish a fire involving 1,1,1-Trinitropropane unless you are trained to
do so. Use a Class B fire extinguisher (CO2, dry chemical).[5]

Visualization of Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling and storage of 1,1,1-
Trinitropropane.

Caption: Workflow for Safe Handling of 1,1,1-Trinitropropane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Application Notes and Protocols for 1,1,1-
Trinitropropane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15490958#handling-and-storage-protocols-for-1-1-1-
trinitropropane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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